Cas no 62134-54-7 (3-(4-iodophenyl)carbamoylpropanoic acid)

• Product Name: 3-(4-iodophenyl)carbamoylpropanoic acid
• CAS No: 62134-54-7
• MF: C₁₀H₁₀INO₃
• MW: 319.095775127411
• MDL: MFCD00029844
• CID: 456902
• PubChem ID: 684076
• Update Time: 2025-06-27

3-(4-iodophenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(4-iodophenyl)amino]-4-oxo-
• 4-(4-iodoanilino)-4-oxobutanoic acid
• ASISCHEM D13218
• 3-[N-(4-iodophenyl)carbamoyl]propanoic acid
• AC1LECPI
• AC1Q7564
• CBDivE_008459
• CTK2C6511
• N-(4-iodo-phenyl)-succinamic acid
• N-(4-Jod-phenyl)-succinamidsaeure
• Oprea1_242268
• Oprea1_433014
• SBB015546
• SureCN7822000
• 3-(4-iodophenyl)carbamoylpropanoic acid
• Cambridge id 5133961
• 4-((4-Iodophenyl)amino)-4-oxobutanoicacid
• 62134-54-7
• MFCD00029844
• SCHEMBL7822000
• F0191-5723
• AB00074254-01
• Z56176961
• NS-05348
• CS-0268355
• AKOS000273100
• 4-((4-Iodophenyl)amino)-4-oxobutanoic acid
• 3-[(4-iodophenyl)carbamoyl]propanoic acid
• DTXSID30350606
• 4'-iodosuccinanilic acid

• MDL： MFCD00029844
• Inchi： 1S/C10H10INO3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： UEWAGINHLGZFAM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 318.9701
• Monoisotopic Mass: 318.97054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(4-iodophenyl)carbamoylpropanoic acid

Recent Advances in the Study of 3-(4-iodophenyl)carbamoylpropanoic acid (CAS: 62134-54-7)

3-(4-iodophenyl)carbamoylpropanoic acid (CAS: 62134-54-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and biomedical research.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and characterization of 3-(4-iodophenyl)carbamoylpropanoic acid, highlighting its potential as a scaffold for the development of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to obtain the compound with high purity and yield, followed by comprehensive spectroscopic analysis to confirm its structure. The study also investigated the compound's inhibitory effects on key inflammatory mediators, suggesting its promise as a lead compound for further optimization.

In another study, researchers investigated the pharmacokinetic properties of 3-(4-iodophenyl)carbamoylpropanoic acid in animal models. The results indicated favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life suitable for therapeutic applications. These findings underscore the compound's potential as a viable candidate for preclinical development, particularly in the context of chronic inflammatory diseases.

Further research has delved into the molecular interactions of 3-(4-iodophenyl)carbamoylpropanoic acid with target proteins. Using X-ray crystallography and molecular docking simulations, scientists have identified specific binding sites and key residues involved in the compound's activity. These structural insights are critical for the rational design of derivatives with enhanced potency and selectivity.

The compound's versatility is also evident in its applications beyond anti-inflammatory therapy. Recent reports have explored its use as a building block in the synthesis of more complex molecules, including targeted drug conjugates and imaging agents. For instance, its iodine moiety makes it a suitable candidate for radiolabeling, enabling its use in positron emission tomography (PET) imaging for diagnostic purposes.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-iodophenyl)carbamoylpropanoic acid. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, the recent advancements in the study of 3-(4-iodophenyl)carbamoylpropanoic acid (CAS: 62134-54-7) highlight its multifaceted role in drug discovery and biomedical research. With continued investigation and innovation, this compound may pave the way for the development of novel therapeutics and diagnostic tools in the years to come.